Cas no 2649053-97-2 (4-cyclopropyl-5-(1-isocyanatoethyl)-1,3-thiazole)

• Product Name: 4-cyclopropyl-5-(1-isocyanatoethyl)-1,3-thiazole
• CAS No: 2649053-97-2
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 6453123
• PubChem ID: 165968212
• Update Time: 2025-06-09

4-cyclopropyl-5-(1-isocyanatoethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-5-(1-isocyanatoethyl)-1,3-thiazole
• EN300-1745784
• 2649053-97-2

• Inchi： 1S/C9H10N2OS/c1-6(10-4-12)9-8(7-2-3-7)11-5-13-9/h5-7H,2-3H2,1H3
• InChI Key： CPYRCSZZEXYMDX-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C(C)N=C=O)C1CC1

Computed Properties

• Exact Mass: 194.05138412g/mol
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.6Ų

Additional information on 4-cyclopropyl-5-(1-isocyanatoethyl)-1,3-thiazole

Introduction to 4-cyclopropyl-5-(1-isocyanatoethyl)-1,3-thiazole (CAS No. 2649053-97-2)

4-cyclopropyl-5-(1-isocyanatoethyl)-1,3-thiazole, identified by the CAS number 2649053-97-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a thiazole core, which is a prominent scaffold in drug discovery due to its structural versatility and biological activity. The presence of a cyclopropyl group at the 4-position and an isocyanatoethyl substituent at the 5-position introduces unique reactivity and potential pharmacological properties, making it a subject of intense study.

The thiazole ring is a nitrogen-sulfur heterocycle that is widely recognized for its role in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. Its incorporation into drug candidates often enhances binding affinity and metabolic stability. In the case of 4-cyclopropyl-5-(1-isocyanatoethyl)-1,3-thiazole, the isocyanatoethyl group (–N=C=O) serves as a versatile functional handle, enabling further chemical modifications such as urethane or carbamate bond formation. These modifications are crucial for generating lead compounds with improved pharmacokinetic profiles and target specificity.

Recent advancements in medicinal chemistry have highlighted the importance of cyclopropyl-substituted compounds due to their ability to modulate enzyme activity and receptor binding. The rigid three-membered ring structure of cyclopropane can impose steric constraints that enhance molecular recognition, while also providing stability against metabolic degradation. The combination of these features in 4-cyclopropyl-5-(1-isocyanatoethyl)-1,3-thiazole suggests potential applications in developing novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of this compound is its reactivity with nucleophiles, particularly amines and alcohols, which can be exploited for drug design. The isocyanatoethyl group readily reacts with primary or secondary amines to form stable urea derivatives, or with alcohols to yield carbamates. These reactions are fundamental in constructing bioconjugates and prodrugs, which can improve drug delivery and bioavailability. For instance, researchers have explored the use of such thiazole-based compounds in designing enzyme inhibitors where urea or carbamate linkages enhance binding interactions with active sites.

The synthesis of 4-cyclopropyl-5-(1-isocyanatoethyl)-1,3-thiazole involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the isocyanatoethyl group necessitates careful handling due to its reactivity with moisture and nucleophiles. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or organometallic chemistry techniques, have been employed to optimize the construction of this complex molecule. These approaches not only enhance efficiency but also allow for the introduction of additional functional groups for further derivatization.

In the context of drug discovery, 4-cyclopropyl-5-(1-isocyanatoethyl)-1,3-thiazole has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors and other targeted therapeutics. Kinases play a critical role in cellular signaling pathways associated with cancer and inflammatory diseases, making them attractive drug targets. By leveraging the structural features of thiazole and cyclopropane moieties, researchers aim to develop molecules that selectively inhibit aberrant signaling cascades while minimizing off-target effects.

Recent studies have also explored the antimicrobial properties of thiazole derivatives. The structural motif present in 4-cyclopropyl-5-(1-isocyanatoethyl)-1,3-thiazole has shown promise in preliminary screenings against resistant bacterial strains. The combination of electronic effects from nitrogen and sulfur atoms in the thiazole ring may disrupt essential bacterial processes such as DNA replication or membrane integrity. Furthermore, the presence of electron-withdrawing groups like the isocyanatoethyl moiety could enhance interactions with bacterial enzymes involved in metabolic pathways.

The compound’s potential extends beyond antimicrobial applications; it has been hypothesized that modifications at the 4- and 5-positions could yield derivatives with enhanced activity against viral infections or parasitic diseases. Thiazole-based compounds are known to interact with nucleic acid structures or viral proteases, providing a rational basis for their exploration as antiviral agents. For example, analogs featuring urea or carbamate linkages have demonstrated efficacy in inhibiting protease enzymes that are crucial for viral replication cycles.

The development of novel synthetic routes for 4-cyclopropyl-5-(1-isocyanatoethyl)-1,3-thiazole has been driven by computational modeling and high-throughput screening techniques. These tools allow researchers to predict molecular properties and optimize synthetic pathways before experimental validation. By integrating virtual screening with experimental synthesis, scientists can accelerate the discovery process significantly. Additionally, green chemistry principles have been applied to reduce waste and improve sustainability during production runs.

In conclusion,4-cyclopropyl-5-(1-isocyanatoethyl)-1,3-thiazole (CAS No. 2649053-97-2) represents a promising scaffold for pharmaceutical innovation due to its unique structural features and reactivity profile. Its applications span multiple therapeutic areas including oncology,bacterial infections,viral diseases,and inflammatory conditions.The ongoing research into this compound underscores its potential as a building block for next-generation drugs designed to address unmet medical needs.Alongside advances in synthetic methodologies,computational biology,and drug design strategies,this thiazole derivative continues to be an exciting subject for medicinal chemists worldwide.